Cas no 90208-39-2 (Octanenitrile, 4-acetyl-5-oxo-)

• Product Name: Octanenitrile, 4-acetyl-5-oxo-
• CAS No: 90208-39-2
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 791924
• PubChem ID: 71429725
• Update Time: 2025-04-19

Octanenitrile, 4-acetyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

• Octanenitrile, 4-acetyl-5-oxo-
• 4-acetyl-5-oxooctanenitrile
• DTXSID50848393
• 90208-39-2

• Inchi： 1S/C10H15NO2/c1-3-5-10(13)9(8(2)12)6-4-7-11/h9H,3-6H2,1-2H3
• InChI Key： CRXAWTRVQHUXMD-UHFFFAOYSA-N
• SMILES： O=C(CCC)C(C(C)=O)CCC#N

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 57.9Ų